Cas no 65163-25-9 (L-Alanine-13C)

• Product Name: L-Alanine-13C
• CAS No: 65163-25-9
• MF: C₃H₇NO₂
• MW: 90.0858356952667
• CID: 501419
• PubChem ID: 329760203
• Update Time: 2025-06-14

L-Alanine-13C Chemical and Physical Properties

Names and Identifiers

• L-Alanine-3-13C
• (S)-2-Aminopropionic acid-3-13C, 2-d
• [3-(13)C]-alanine
• [3-(13)C]-L-alanine
• [3-13C]-L-alanine
• < 3-13C> -L-alanine
• 13C3-alanine
• 3-13C alanine
• 489948_ALDRICH
• A-Aminopropionic acid-3-13C, 2-d
• L-< 3-13C> alanine
• L-Alanine-3-13C, 2-d
• L-Alanine-3-13C,2,3,3-d3
• CS-0375817
• L-Alanine-3-13C, S & P tested, 99 atom % 13C
• L-Alanine-3-13C, 99 atom % 13C
• 65163-25-9
• DTXSID60458962
• (2S)-2-amino(313C)propanoic acid
• L-Alanine(3-13c)
• HY-N0229S6
• L-ALANINE (3-13C, 99%) MICROBIOLOGICAL/PYROGEN TESTED
• L-Alanine-13C

• MDL： MFCD00083877
• Inchi： 1S/C3H7NO2/c1-2(4)3(5)6/h2H,4H2,1H3,(H,5,6)/t2-/m0/s1/i1+1
• InChI Key： QNAYBMKLOCPYGJ-IJGDANSWSA-N
• SMILES： OC([C@H]([13CH3])N)=O

Computed Properties

• Exact Mass: 90.051033301g/mol
• Monoisotopic Mass: 90.051033301g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 61.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Color/Form: Not available
• Melting Point: 314.5 °C (dec.) (lit.)
• Solubility: Not available
• Optical Activity: [α]25/D +14.5°, c = 2 in 1 M HCl

L-Alanine-13C Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on L-Alanine-13C

Comprehensive Guide to L-Alanine-13C (CAS No. 65163-25-9): Applications, Benefits, and Research Insights

L-Alanine-13C (CAS No. 65163-25-9) is a stable isotope-labeled form of the amino acid L-Alanine, where the carbon atom at the 13C position is enriched. This compound is widely used in metabolic research, NMR spectroscopy, and isotope tracing studies. Its unique properties make it invaluable for understanding biochemical pathways, protein synthesis, and energy metabolism in living organisms. Researchers and pharmaceutical companies frequently utilize L-Alanine-13C to gain insights into cellular processes and drug development.

The growing demand for isotope-labeled compounds like L-Alanine-13C is driven by advancements in precision medicine and biomedical research. With the rise of personalized healthcare, scientists are increasingly relying on stable isotopes to track metabolic fluxes and diagnose diseases. For instance, L-Alanine-13C is employed in glucose metabolism studies, which are critical for diabetes and cancer research. This compound also plays a pivotal role in sports nutrition, as it helps athletes optimize performance and recovery through amino acid supplementation.

One of the most searched questions about L-Alanine-13C is: "How is L-Alanine-13C synthesized?" The production involves enzymatic or chemical methods to incorporate the 13C isotope into the alanine molecule. The purity and isotopic enrichment level (typically ≥98%) are rigorously controlled to ensure accuracy in research applications. Another common query is: "What are the differences between L-Alanine and L-Alanine-13C?" While both share the same chemical structure, the 13C-labeled version provides traceability in experiments, enabling researchers to monitor metabolic pathways with high precision.

In the field of nutritional science, L-Alanine-13C is gaining attention for its role in muscle protein synthesis and energy production. Recent studies highlight its potential in anti-aging research, where it aids in understanding mitochondrial function and cellular longevity. Additionally, the compound is used in gut microbiome studies to explore how amino acids influence microbial communities and overall health. These applications align with the increasing public interest in gut health and holistic wellness.

From a technical perspective, L-Alanine-13C is compatible with advanced analytical techniques such as mass spectrometry (MS) and nuclear magnetic resonance (NMR). Its stability and low toxicity make it a safe choice for in vivo and in vitro studies. Researchers often pair it with other isotope-labeled amino acids to create comprehensive metabolic models. This approach is particularly relevant in cancer metabolism research, where altered energy pathways are a hallmark of disease progression.

The future of L-Alanine-13C lies in its integration with AI-driven drug discovery and machine learning algorithms. By combining isotopic data with computational models, scientists can accelerate the development of targeted therapies. Furthermore, the compound’s role in sustainable agriculture is being explored, particularly in optimizing plant nitrogen utilization to reduce environmental impact. As the scientific community continues to uncover new applications, L-Alanine-13C remains a cornerstone of isotope-enhanced research.